Cas no 5844-77-9 (2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1))

2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1) structure
5844-77-9 structure
Product Name:2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1)
CAS No:5844-77-9
MF:C14H7Br3O3
MW:462.915581941605
CID:378852
PubChem ID:5217341
Update Time:2025-04-19

2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Butanaminium,3-hydroxy-N,N,N-trimethyl-1-oxo-, iodide (1:1)
    • benzoic acid, 3-bromo-, 2,4-dibromo-6-formylphenyl ester
    • (2,4-dibromo-6-formylphenyl) 3-bromobenzoate
    • 5844-77-9
    • AKOS000290813
    • 2,4-dibromo-6-formylphenyl 3-bromobenzoate
    • DTXSID10410737
    • STK076306
    • Inchi: 1S/C14H7Br3O3/c15-10-3-1-2-8(4-10)14(19)20-13-9(7-18)5-11(16)6-12(13)17/h1-7H
    • InChI Key: ZRFCPLXNCAKHIG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C=O)=C1OC(C1C=CC=C(C=1)Br)=O)Br

Computed Properties

  • Exact Mass: 459.79441
  • Monoisotopic Mass: 459.795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 4.9

Experimental Properties

  • Density: 1.986
  • Boiling Point: 561°C at 760 mmHg
  • Flash Point: 293.1°C
  • Refractive Index: 1.676
  • PSA: 43.37
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